Cas no 872613-29-1 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 872613-29-1
• MF: C₂₄H₁₇FN₂O₅
• MW: 432.400589704514
• CID: 6479543
• Update Time: 2025-11-01

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(2-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(2-fluorobenzoyl)amino]-

• Inchi： 1S/C24H17FN2O5/c25-17-7-3-1-5-15(17)23(28)27-21-16-6-2-4-8-18(16)32-22(21)24(29)26-14-9-10-19-20(13-14)31-12-11-30-19/h1-10,13H,11-12H2,(H,26,29)(H,27,28)
• InChI Key： DMQICICKHXXPII-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2F)=C1C(NC1=CC=C2OCCOC2=C1)=O

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 482.7±45.0 °C(Predicted)
• pka: 11.03±0.20(Predicted)

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide

Research Brief on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide (CAS: 872613-29-1)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide (CAS: 872613-29-1) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its benzofuran and benzodioxin moieties, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory effects. The unique structural features of this molecule, including the fluorobenzamido group, contribute to its bioactivity and selectivity, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. The study utilized in vitro kinase assays and molecular docking simulations to reveal the compound's binding affinity and mode of action. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its kinase inhibitory properties, preclinical studies have explored the compound's pharmacokinetic profile and toxicity. A recent investigation published in European Journal of Pharmaceutical Sciences (2024) reported favorable oral bioavailability and metabolic stability in rodent models. The study also highlighted the compound's ability to cross the blood-brain barrier, opening possibilities for central nervous system (CNS)-targeted therapies. However, further optimization may be required to improve its selectivity and reduce off-target effects.

The synthesis and structure-activity relationship (SAR) of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide have also been a subject of recent research. A paper in Bioorganic & Medicinal Chemistry Letters (2023) described a series of analogs designed to enhance potency while minimizing potential toxicity. The SAR studies revealed that modifications to the benzodioxin ring system significantly influence the compound's biological activity, providing valuable insights for future drug design efforts.

Looking ahead, the translational potential of this compound is being explored in various disease models. Collaborative research between academic institutions and pharmaceutical companies is underway to evaluate its efficacy in animal models of autoimmune disorders and neurodegenerative diseases. Early results from these studies are promising, but comprehensive clinical trials will be necessary to fully assess its therapeutic potential and safety profile in humans.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development. As research progresses, this compound may pave the way for novel therapeutic interventions in inflammation-related disorders and potentially other disease areas.